N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C20H19N3O6S/c1-4-29-16-7-6-13(9-15(16)23(25)26)19(24)22-20-21-14(11-30-20)12-5-8-17(27-2)18(10-12)28-3/h5-11H,4H2,1-3H3,(H,21,22,24)
• InChI Key: DPBRTGRWRJZXJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC)[N+](=O)[O-]
• Molecular Formula: C20H19N3O6S
• Molecular Weight: 429.4 g/mol

Description

N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide, also known as DMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DMTB is a thiazole derivative that exhibits potent inhibitory activity against several enzymes, making it a promising candidate for drug development. In

Mechanism of Action

The mechanism of action of N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide involves the inhibition of enzyme activity through the formation of a covalent bond between the thiazole moiety and the active site of the enzyme. This covalent bond prevents the enzyme from catalyzing its substrate, leading to a decrease in enzyme activity. The inhibitory activity of N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide is dependent on the concentration of the compound and the specific enzyme targeted.
Biochemical and Physiological Effects
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide has been shown to exhibit potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of inflammatory diseases. It has also been shown to exhibit antidiabetic activity by inhibiting α-glucosidase and α-amylase, leading to a decrease in blood glucose levels. Additionally, N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide has been shown to exhibit potent antitumor activity by inhibiting the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide in lab experiments include its potent inhibitory activity against several enzymes, making it a promising candidate for drug development. Additionally, its anti-inflammatory and antioxidant activities make it a potential candidate for the treatment of inflammatory diseases. However, the limitations of using N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide in lab experiments include its relatively low solubility in water, making it difficult to use in aqueous solutions. Additionally, the purity of the final product is crucial in determining its efficacy in scientific research.

Future Directions

For the research and development of N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide include the optimization of the synthesis method, exploration of its potential applications in the treatment of inflammatory diseases and cancer, and development of novel derivatives with improved efficacy and selectivity.

Synthesis Methods

The synthesis of N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide involves the reaction of 4-ethoxy-3-nitrobenzoic acid with thioamide and 3,4-dimethoxybenzyl bromide under basic conditions. The resulting product is then purified through recrystallization to obtain pure N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide. The synthesis of N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide is a relatively simple process and can be accomplished in a few steps. However, the purity of the final product is crucial in determining its efficacy in scientific research.

Scientific Research Applications

N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide has been extensively studied for its potential applications in various fields of research. It has been shown to exhibit potent inhibitory activity against several enzymes, including α-glucosidase, α-amylase, and tyrosinase. These enzymes play crucial roles in various metabolic processes, making them attractive targets for drug development. N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethoxy-3-nitrobenzamide has also been shown to exhibit potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of inflammatory diseases.